N-(1,3-benzothiazol-2-yl)-2-[2-(phenylamino)-1,3-thiazol-4-yl]acetamide

• IUPAC Name: 2-(2-anilino-1,3-thiazol-4-yl)-N-(1,3-benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C18H14N4OS2/c23-16(22-18-21-14-8-4-5-9-15(14)25-18)10-13-11-24-17(20-13)19-12-6-2-1-3-7-12/h1-9,11H,10H2,(H,19,20)(H,21,22,23)
• InChI Key: WGFNRFJOYFBDEZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC2=NC(=CS2)CC(=O)NC3=NC4=CC=CC=C4S3
• Molecular Formula: C18H14N4OS2
• Molecular Weight: 366.5 g/mol

Description

N-(1,3-benzothiazol-2-yl)-2-[2-(phenylamino)-1,3-thiazol-4-yl]acetamide (NBTPA) is a synthetic small molecule that has been studied extensively in recent years due to its potential as a therapeutic agent. NBTPA is a member of the benzothiazole family and is an analogue of the natural product thiamine. It has a variety of biological activities, including anti-inflammatory, anti-viral, and anti-cancer properties. NBTPA has been studied for its potential use in the treatment of a variety of diseases, such as cancer, diabetes, and cardiovascular disease.

Scientific Research Applications

N-(1,3-benzothiazol-2-yl)-2-[2-(phenylamino)-1,3-thiazol-4-yl]acetamide has been studied extensively in recent years due to its potential as a therapeutic agent. In particular, it has been studied for its potential use in the treatment of a variety of diseases, such as cancer, diabetes, and cardiovascular disease. In addition, N-(1,3-benzothiazol-2-yl)-2-[2-(phenylamino)-1,3-thiazol-4-yl]acetamide has been studied for its potential use as an anti-inflammatory, anti-viral, and anti-cancer agent. It has also been studied for its potential use as an antioxidant and for its ability to inhibit the growth of bacteria and fungi.

Mechanism of Action

The exact mechanism of action of N-(1,3-benzothiazol-2-yl)-2-[2-(phenylamino)-1,3-thiazol-4-yl]acetamide is not fully understood. However, it is thought to act by inhibiting the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). This inhibition leads to the suppression of the production of pro-inflammatory mediators, such as prostaglandins and leukotrienes. In addition, N-(1,3-benzothiazol-2-yl)-2-[2-(phenylamino)-1,3-thiazol-4-yl]acetamide is thought to act by modulating the activity of certain transcription factors, such as nuclear factor kappa B (NF-κB) and activator protein 1 (AP-1).
Biochemical and Physiological Effects
N-(1,3-benzothiazol-2-yl)-2-[2-(phenylamino)-1,3-thiazol-4-yl]acetamide has been shown to have a variety of biochemical and physiological effects. In particular, it has been shown to inhibit the production of pro-inflammatory mediators, such as prostaglandins and leukotrienes. In addition, it has been shown to inhibit the growth of bacteria and fungi. It has also been shown to modulate the activity of certain transcription factors, such as NF-κB and AP-1.

Advantages and Limitations for Lab Experiments

The use of N-(1,3-benzothiazol-2-yl)-2-[2-(phenylamino)-1,3-thiazol-4-yl]acetamide in laboratory experiments has several advantages. First, it is a relatively inexpensive and readily available compound. Second, it is a synthetic small molecule, which makes it easier to study than natural products. Third, it has a variety of biological activities, which makes it useful for studying a variety of diseases.
However, there are also some limitations to the use of N-(1,3-benzothiazol-2-yl)-2-[2-(phenylamino)-1,3-thiazol-4-yl]acetamide in laboratory experiments. First, its exact mechanism of action is not fully understood. Second, its effects on different cell types and tissues can vary, making it difficult to predict its effects in vivo. Finally, it can be difficult to accurately measure its concentration and activity in vivo.

Future Directions

The potential of N-(1,3-benzothiazol-2-yl)-2-[2-(phenylamino)-1,3-thiazol-4-yl]acetamide as a therapeutic agent is still being explored. Future research will focus on further elucidating the mechanisms of action of N-(1,3-benzothiazol-2-yl)-2-[2-(phenylamino)-1,3-thiazol-4-yl]acetamide and exploring its potential for use in the treatment of a variety of diseases. In addition, further research will be needed to identify and optimize the most effective and safe doses for use in clinical trials. Finally, further research will be needed to investigate the potential for N-(1,3-benzothiazol-2-yl)-2-[2-(phenylamino)-1,3-thiazol-4-yl]acetamide to be used in combination with other therapeutic agents.

Synthesis Methods

N-(1,3-benzothiazol-2-yl)-2-[2-(phenylamino)-1,3-thiazol-4-yl]acetamide is synthesized through a variety of methods, including the following:
1. A two-step process involving the condensation of 2-amino-1,3-thiazole-4-carboxylic acid and phenylhydrazine in the presence of a base, followed by the reaction of the resulting intermediate with 1,3-benzothiazol-2-ylacetic acid.
2. A one-step process involving the reaction of 1,3-benzothiazol-2-ylacetic acid and 2-amino-1,3-thiazole-4-carboxylic acid in the presence of a base.
3. A one-step process involving the reaction of 1,3-benzothiazol-2-ylacetic acid and phenylhydrazine in the presence of a base.